Cas no 898420-20-7 (N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide)

• Product Name: N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide
• CAS No: 898420-20-7
• MF: C₂₃H₁₆F₃N₃O₂
• MW: 423.38725566864
• CID: 5482463
• Update Time: 2025-10-31

N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-3-(trifluoromethyl)-
• N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C23H16F3N3O2/c1-14-27-20-11-3-2-10-19(20)22(31)29(14)18-9-5-8-17(13-18)28-21(30)15-6-4-7-16(12-15)23(24,25)26/h2-13H,1H3,(H,28,30)
• InChI Key： VDJGDBYKAXSZKR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide

Introduction to N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide (CAS No. 898420-20-7)

N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, identified by its CAS number 898420-20-7, has garnered attention due to its structural complexity and potential therapeutic applications. The molecule features a quinazoline core, which is a well-known scaffold in medicinal chemistry, often associated with biological activities such as kinase inhibition and antimicrobial properties.

The quinazoline moiety in N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide is particularly noteworthy. Quinazolines have been extensively studied for their role in various pharmacological contexts. For instance, derivatives of quinazoline have shown promise in the treatment of cancer by targeting specific enzymes involved in cell proliferation. The presence of a methyl group at the 2-position and an oxo group at the 4-position further modulates the electronic properties of the quinazoline ring, enhancing its interactions with biological targets.

The benzamide moiety is another critical component of this compound. Benzamides are commonly found in pharmacologically active agents due to their ability to act as hinge binders in protein-protein interactions. In particular, the trifluoromethyl group appended to the benzamide ring enhances the lipophilicity and binding affinity of the molecule. This modification is particularly relevant in drug design, as it can improve oral bioavailability and metabolic stability.

Recent advancements in computational chemistry have allowed for more sophisticated virtual screening and molecular docking studies. These techniques have been instrumental in understanding the binding modes of N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide with various biological targets. For example, studies have suggested that this compound may interact with kinases and other enzymes implicated in inflammatory pathways. Such interactions could make it a valuable candidate for further development into a therapeutic agent.

The synthesis of N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(trifluoromethyl)benzamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-component reactions and transition metal-catalyzed couplings have enabled more efficient and scalable synthesis routes. These advancements not only reduce costs but also allow for greater flexibility in modifying the structure of the compound for optimization purposes.

In vitro studies have begun to elucidate the potential biological activities of N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-y1)phenyl)-3-(trifluoromethyl)benzamide. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and inflammation. These findings are particularly exciting as they open up new avenues for therapeutic intervention. Further research is warranted to fully characterize its pharmacological profile and explore its potential as a lead compound for drug development.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of a trifluoromethyl group in this compound not only enhances its binding affinity but also contributes to its metabolic stability. Fluoro-substituted compounds are known for their improved pharmacokinetic properties, making them more suitable for clinical applications. The growing interest in fluorinated heterocycles underscores their importance in modern drug discovery.

The quinazoline scaffold has been extensively modified over the years to improve potency and selectivity. Various derivatives have entered clinical trials for their potential therapeutic benefits. The compound under discussion here represents another example of how structural modifications can lead to novel bioactive molecules with distinct advantages over existing drugs.

Future directions in the study of N-(3-((2-methyl4-oxo3,4-dihydroquinazolin-3)y1)phenyl)-3(benzamide) include exploring its mechanism of action and evaluating its efficacy in animal models. Additionally, investigating its potential interactions with other biological targets may reveal additional therapeutic applications. The integration of machine learning and artificial intelligence into drug discovery pipelines promises to accelerate these efforts by predicting promising candidates and optimizing their structures.

In conclusion, N-(2-methyl)phenyl)-benzamide (CAS No.>898420- 20- 7 ) represents a promising candidate for further pharmaceutical development. Its unique structural features, including the quinazoline core and trifluoromethyl group, make it an attractive molecule for medicinal chemists. As research continues, it is anticipated that this compound will contribute significantly to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention.